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Compound of Interest

Compound Name: Pentadecyl carbonochloridate

CAS No.: 81705-90-0

Cat. No.: B1357741

Get Quote

Executive Summary & Application Scope
Pentadecyl carbonochloridate (also known as Pentadecyl chloroformate;

-chloroformate) is a specialized lipophilic derivatizing agent used primarily to introduce a long-
chain alkyl tail (

) into nucleophilic substrates.[1]

Unlike short-chain chloroformates (e.g., ethyl or isobutyl) used for activation or transient

protection, the

variant is engineered for permanent or semi-permanent lipidization. This modification
dramatically alters the physicochemical profile of the target molecule, typically a phenol or thiol,
by increasing its LogP (partition coefficient).

Key Applications:

Prodrug Synthesis: "Lipophilic Prodrug Charge Masking" (LPCM) to enhance membrane

permeability of polar drugs (phenols/thiols) via passive diffusion.
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Liposomal Anchoring: Creating amphiphilic conjugates that self-assemble into lipid bilayers.

[1]

Surface Modification: Generating hydrophobic Self-Assembled Monolayers (SAMs) on

nucleophilic surfaces.[1]

Chemical Profile & Handling
Compound: Pentadecyl carbonochloridate Formula:

Molecular Weight: ~290.87 g/mol (approx) Physical State: Waxy solid or viscous liquid
(dependent on purity/temperature; melting point near RT).

Critical Handling Protocols
Moisture Sensitivity: Highly reactive with water.[1] Hydrolyzes to form pentadecanol,

, and HCl.

Storage: Store at -20°C under Argon/Nitrogen.

Usage: Allow to warm to room temperature (RT) in a desiccator before opening to prevent

condensation.

Safety: Corrosive and lachrymator.[1] Generates HCl gas upon reaction.[1] All procedures

must be performed in a fume hood.[1]

Mechanistic Insight
The reaction follows a classic Nucleophilic Acyl Substitution (

Ac) pathway.[2] The high electrophilicity of the carbonyl carbon, enhanced by the electron-
withdrawing chlorine, makes it susceptible to attack by nucleophiles (Phenols/Thiols).

Reaction Pathway (DOT Visualization)
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Figure 1: Nucleophilic Acyl Substitution Mechanism
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Figure 1: The base (Pyridine/TEA) acts as an HCl scavenger, driving the equilibrium forward

and preventing acid-catalyzed side reactions.

Application Note A: Derivatization of Phenols
Objective: Synthesis of Alkyl Aryl Carbonates. Phenols are less nucleophilic than aliphatic

alcohols due to resonance delocalization.[1] Therefore, the use of a base is not just for

scavenging HCl, but often to generate the more reactive phenoxide species in situ.

Protocol A: Standard Lipophilic Carbonate Synthesis
Scale: 1.0 mmol Phenol equivalent.[1]
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Reagent Equivalents Role

Target Phenol 1.0 eq Substrate

Pentadecyl Chloroformate 1.1 - 1.2 eq
Electrophile (Slight excess

accounts for hydrolysis)

Triethylamine (TEA) 1.5 eq Base (HCl Scavenger)

DMAP 0.1 eq

Catalyst (Nucleophilic catalyst,

optional but recommended for

sterically hindered phenols)

Dichloromethane (DCM) Solvent (0.1 M) Anhydrous reaction medium

Step-by-Step Methodology
Preparation: Flame-dry a 25 mL round-bottom flask (RBF) and cool under

flow.

Solubilization: Dissolve 1.0 mmol of the Target Phenol in 10 mL anhydrous DCM.

Base Addition: Add 1.5 mmol TEA (and 0.1 mmol DMAP if phenol is bulky). Stir at

(ice bath) for 10 minutes.

Reagent Addition: Dissolve 1.2 mmol Pentadecyl Chloroformate in 2 mL anhydrous DCM.

Add this solution dropwise to the reaction flask over 5-10 minutes.

Why? Exothermic control.[1] Prevents local overheating and decomposition.[1]

Reaction: Allow the mixture to warm to Room Temperature (RT) naturally. Stir for 2–4 hours.

Monitoring: Check TLC (Thin Layer Chromatography).[1] The starting phenol spot should

disappear.

Quench & Workup:

Dilute with 20 mL DCM.
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Wash with 1M HCl (2 x 10 mL) to remove excess TEA/DMAP/Pyridine.

Wash with Sat.

(1 x 10 mL) to neutralize acid traces.[1]

Wash with Brine (1 x 10 mL).[1]

Drying: Dry organic layer over anhydrous

, filter, and concentrate in vacuo.

Purification: The residue is often a waxy solid.[1] Recrystallize from cold Ethanol or perform

Flash Column Chromatography (Hexane/EtOAc gradient).[1]

Application Note B: Derivatization of Thiols
Objective: Synthesis of Thiocarbonates (specifically O-pentadecyl S-alkyl/aryl thiocarbonates).

Thiols are "soft" nucleophiles and highly reactive.[1] However, they are prone to oxidation

(disulfide formation).

Protocol B: Inert Atmosphere Thiocarbonylation
Critical Constraint: Oxygen must be rigorously excluded to prevent

formation.[1]

Reagent Equivalents Role

Target Thiol 1.0 eq Substrate

Pentadecyl Chloroformate 1.1 eq Electrophile

Pyridine 1.2 eq
Base (Milder than TEA,

reduces risk of side reactions)

THF (Tetrahydrofuran) Solvent (0.1 M) Anhydrous, degassed

Step-by-Step Methodology
Degassing: Sparge the anhydrous THF with Nitrogen or Argon for 15 minutes prior to use.[1]
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Setup: In a glovebox or under positive

pressure, dissolve 1.0 mmol Thiol in 10 mL THF.

Base Addition: Add 1.2 mmol Pyridine. Cool to

.

Reagent Addition: Add 1.1 mmol Pentadecyl Chloroformate (neat or in minimal THF)

dropwise.

Observation: A white precipitate (Pyridine-HCl) may form immediately.[1]

Reaction: Stir at

for 1 hour, then RT for 1 hour. Thiols react faster than phenols; prolonged stirring is rarely
needed.[1]

Workup:

Filter off the Pyridine-HCl precipitate if possible (or proceed to aqueous workup).[1]

Dilute with Ethyl Acetate.[1]

Wash with 0.1M HCl (Cold) – Do not use strong oxidizers.

Wash with Brine.[1][2]

Purification: Flash Chromatography.

Note: Thiocarbonates are generally stable, but avoid prolonged exposure to silica gel.

Neutral alumina may be preferred if the product is acid-sensitive.[1]

Experimental Workflow & Validation
The following diagram outlines the decision logic and validation steps for the synthesis.
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Figure 2: Experimental Workflow and Validation Logic
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Figure 2: Decision tree for solvent selection and validation parameters.
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Validation Parameters
NMR: Look for the triplet signal of the

-methylene protons of the pentadecyl chain (

). This typically appears at

4.15 – 4.25 ppm.[1]

IR Spectroscopy:

Carbonate (Phenol product): Strong

stretch at 1740–1760 cm⁻¹.[1]

Thiocarbonate (Thiol product): Strong

stretch at 1710–1730 cm⁻¹ (shifted lower due to sulfur).

Troubleshooting Guide
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Issue Probable Cause Corrective Action

Low Yield Hydrolysis of Chloroformate

Ensure all solvents are

anhydrous. Check reagent

quality (if white solid turned to

liquid/gel, it may be

decomposed).

Starting Material Remains Steric Hindrance

Add catalyst (DMAP 10 mol%).

Increase temperature to reflux

(DCM) if stable.[1]

Disulfide Byproduct (Thiols) Oxidation

Degas solvents thoroughly.

Maintain positive

pressure.[1]

Emulsion during Workup Surfactant Effect

The product is amphiphilic

(lipid tail + polar head). Use

brine and gentle swirling

instead of vigorous shaking.

Add a small amount of MeOH

to break emulsion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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